Cas no 2229420-76-0 ((3-bromo-2-hydroxyphenyl)methyl sulfamate)
(3-bromo-2-hydroxyphenyl)methyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- (3-bromo-2-hydroxyphenyl)methyl sulfamate
- EN300-1990477
- 2229420-76-0
-
- Inchi: 1S/C7H8BrNO4S/c8-6-3-1-2-5(7(6)10)4-13-14(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
- InChI Key: PLZLZZJEIGDIQP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1O)COS(N)(=O)=O
Computed Properties
- Exact Mass: 280.93574g/mol
- Monoisotopic Mass: 280.93574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 98Ų
(3-bromo-2-hydroxyphenyl)methyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990477-1g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 1g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-5g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-10g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 10g |
$4360.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-0.05g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 0.05g |
$851.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-0.1g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 0.1g |
$892.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-0.25g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 0.25g |
$933.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-0.5g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 0.5g |
$974.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-1.0g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 1g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-1990477-2.5g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 2.5g |
$1988.0 | 2023-09-16 | ||
| Enamine | EN300-1990477-5.0g |
(3-bromo-2-hydroxyphenyl)methyl sulfamate |
2229420-76-0 | 5g |
$2940.0 | 2023-05-31 |
(3-bromo-2-hydroxyphenyl)methyl sulfamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (3-bromo-2-hydroxyphenyl)methyl sulfamate
Introduction to (3-Bromo-2-Hydroxyphenyl)methyl Sulfamate (CAS No. 2229420-76-0)
(3-Bromo-2-Hydroxyphenyl)methyl sulfamate (CAS No. 2229420-76-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of (3-bromo-2-hydroxyphenyl)methyl sulfamate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
The chemical structure of (3-bromo-2-hydroxyphenyl)methyl sulfamate consists of a brominated phenol moiety linked to a sulfamate group through a methyl bridge. The presence of the bromine atom and the hydroxyl group imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical and biological studies. The sulfamate group, known for its ability to form stable complexes with metal ions and its potential as a bioisostere for carboxylic acids, further enhances the compound's utility in drug design.
In terms of synthesis, (3-bromo-2-hydroxyphenyl)methyl sulfamate can be prepared through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 3-bromo-2-hydroxybenzyl alcohol with sulfur trioxide pyridine complex, followed by treatment with ammonia or an amine derivative. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalysts derived from renewable resources.
The biological activities of (3-bromo-2-hydroxyphenyl)methyl sulfamate have been extensively studied in various in vitro and in vivo models. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and antiviral drug development. Additionally, studies have demonstrated that (3-bromo-2-hydroxyphenyl)methyl sulfamate possesses antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.
Recent studies have also explored the pharmacokinetic properties of (3-bromo-2-hydroxyphenyl)methyl sulfamate. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation. The compound's low toxicity and high stability in physiological conditions further support its potential as a therapeutic agent.
In the context of drug discovery and development, (3-bromo-2-hydroxyphenyl)methyl sulfamate has been identified as a lead compound for several therapeutic areas. For example, it has shown promise in the treatment of neurodegenerative diseases due to its ability to modulate specific signaling pathways involved in neuronal survival and function. Moreover, its potential as an anti-inflammatory agent has been highlighted in studies focusing on inflammatory bowel disease (IBD) and other chronic inflammatory conditions.
The structural versatility of (3-bromo-2-hydroxyphenyl)methyl sulfamate also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the compound's potency and selectivity for specific targets. These efforts have led to the development of several analogs with improved therapeutic profiles.
In conclusion, (3-bromo-2-hydroxyphenyl)methyl sulfamate (CAS No. 2229420-76-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising pharmacokinetic properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, highlighting its significance in the field of drug discovery.
2229420-76-0 ((3-bromo-2-hydroxyphenyl)methyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)